Cas no 638-10-8 (ethyl 3-methylbut-2-enoate)

ethyl 3-methylbut-2-enoate structure
ethyl 3-methylbut-2-enoate structure
Product Name:ethyl 3-methylbut-2-enoate
CAS No:638-10-8
MF:C7O2
MW:116.073701858521
MDL:MFCD00009187
CID:39363
PubChem ID:12516
Update Time:2025-10-30

ethyl 3-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-methylbut-2-enoate
    • ethyl 3-methylcrotonate
    • Ethylbetabetadimethylacrylate
    • ETHYL-SENECIOATE
    • Ethyl-Beta,Beta-Dimethyl Acrylate
    • Ethyl 3-Methyl-2-butenoate
    • 3,3-DiMethylacrylic Acid Ethyl Ester
    • Ethyl 3,3-Dimethylacrylate
    • 3-Methyl-2-butenoic Acid Ethyl Ester
    • 3-Methylcrotonic Acid Ethyl Ester
    • Ethyl senecioate
    • Ethyl isobutenoate
    • 2-Butenoic acid, 3-methyl-, ethyl ester
    • Ethyl isopropylideneacetate
    • Ethyl beta-methylcrotonate
    • Ethyl isopropylidene acetate
    • CROTONIC ACID, 3-METHYL-, ETHYL ESTER
    • Ethyl dimethylacrylate
    • Ethyl beta,beta-dimethylacrylate
    • UNII
    • ethyl 3-methylbut-2-enoate
    • MDL： MFCD00009187
    • Inchi： 1S/C7O2/c1-4-9-7(8)5-6(2)3
    • InChI Key： ALHRNLAKCGSKOZ-UHFFFAOYSA-N
    • SMILES： [C][C]OC(/[C]=C(\[C])/[C])=O |^1:0,4,6,7,^4:1|

Computed Properties

  • Exact Mass: 128.08400
  • Monoisotopic Mass: 128.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.922 g/mL at 25 °C(lit.)
  • Melting Point: -62.68°C (estimate)
  • Boiling Point: 154-155 °C(lit.)
  • Flash Point: Fahrenheit: 93.2 ° f
    Celsius: 34 ° c
  • Refractive Index: n20/D 1.436(lit.)
  • Stability/Shelf Life: Stable. Flammable. Incompatible with acids, bases, oxidizing agents, reducing agents.
  • PSA: 26.30000
  • LogP: 1.51570
  • Solubility: Insoluble in water.

ethyl 3-methylbut-2-enoate Security Information

  • Symbol: GHS02
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226
  • Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
  • Hazardous Material transportation number：UN 3272 3/PG 3
  • WGK Germany：2
  • Hazard Category Code： 10
  • Safety Instruction： S16-S29-S33
  • RTECS：GQ5750000
  • Hazardous Material Identification： Xi
  • HazardClass：3
  • PackingGroup：III
  • Storage Condition：Store at room temperature
  • Packing Group：III
  • Hazard Level：3.2
  • Safety Term：3.2
  • Packing Group：III
  • Risk Phrases：R10

ethyl 3-methylbut-2-enoate Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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ethyl 3-methylbut-2-enoate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:638-10-8)Ethyl 3,3-dimethylacrylate
Order Number:sfd1934
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:638-10-8)3-甲基-2-丁烯酸乙酯
Order Number:LE27075231
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
Price ($):discuss personally
Email:18501500038@163.com
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:638-10-8)3,3-Dimethylacrylic acid ethyl
Order Number:LY0010
Stock Status:in Stock
Quantity:200KG
Purity:98%standard
Pricing Information Last Updated:Wednesday, 30 July 2025 14:20
Price ($):Inquiry
Email:losartan@crotonic-anhydride.com

ethyl 3-methylbut-2-enoate Spectrogram

13C NMR
13C NMR

ethyl 3-methylbut-2-enoate Related Literature

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